molecular formula C11H16ClNO2 B613040 N-Me-Phe-OMe HCl CAS No. 19460-86-7

N-Me-Phe-OMe HCl

Cat. No. B613040
CAS RN: 19460-86-7
M. Wt: 193,25*36,45 g/mole
InChI Key: ZIFGLAQTUGRAAB-PPHPATTJSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-Methyl-p-hydroxy-methoxy-phenyl-hydrochloride (N-Me-Phe-OMe HCl) is an organic compound used in laboratory and scientific research applications. It is a derivative of the phenylhydroxylamine class of compounds which are known to possess a variety of biological activities. This compound is a white, odorless powder that is soluble in water and alcohol. It has a molecular weight of 199.6 g/mol and a melting point of 145°C.

Scientific Research Applications

N-Me-Phe-OMe HCl has been used in a variety of scientific research applications. It has been found to possess anti-inflammatory, anti-oxidant, and anticonvulsant properties. It has been used in studies of the nervous system and its effects on behavior, as well as in studies of the cardiovascular system and its effects on blood pressure. In addition, it has been used in studies of the effects of drugs on the central nervous system, and in studies of the effects of drugs on the immune system.

Advantages and Limitations for Lab Experiments

N-Me-Phe-OMe HCl has several advantages and limitations when used in laboratory experiments. One of the main advantages is that it is easy to synthesize and is relatively inexpensive. In addition, it is non-toxic and has a wide range of biological activities. However, one of the main limitations is that it is not very stable and is prone to degradation.

Future Directions

There are several potential future directions for research on N-Me-Phe-OMe HCl. One potential direction is to further investigate its mechanism of action and its effects on various biochemical and physiological processes. Another potential direction is to further investigate its potential therapeutic applications, such as its potential use as an anti-inflammatory, anti-oxidant, and anticonvulsant agent. In addition, further research could be done to investigate its potential use as a neuroprotective agent and its potential use as a cardiovascular agent. Finally, further research could be done to investigate its potential use as an antidepressant and its potential use as a cognitive enhancer.

Synthesis Methods

N-Me-Phe-OMe HCl can be synthesized from the reaction of p-hydroxy-methoxy-phenylhydrazine hydrochloride and methyl iodide in aqueous solution. The reaction is performed in a two-step process. In the first step, the hydrochloride salt of the hydrazine is reacted with methyl iodide in aqueous solution to form the intermediate N-methyl-p-hydroxy-methoxy-phenylhydrazine hydrochloride. In the second step, the intermediate is reacted with aqueous hydrochloric acid to form this compound.

properties

IUPAC Name

methyl (2S)-2-(methylamino)-3-phenylpropanoate;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H15NO2.ClH/c1-12-10(11(13)14-2)8-9-6-4-3-5-7-9;/h3-7,10,12H,8H2,1-2H3;1H/t10-;/m0./s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZIFGLAQTUGRAAB-PPHPATTJSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNC(CC1=CC=CC=C1)C(=O)OC.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CN[C@@H](CC1=CC=CC=C1)C(=O)OC.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H16ClNO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10718689
Record name Methyl N-methyl-L-phenylalaninate--hydrogen chloride (1/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10718689
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

229.70 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

19460-86-7
Record name Methyl N-methyl-L-phenylalaninate--hydrogen chloride (1/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10718689
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.